Cas no 941975-48-0 (N-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide)

• Product Name: N-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide
• CAS No: 941975-48-0
• MF: C₂₃H₂₅N₃O₅
• MW: 423.4617
• CID: 5461075
• Update Time: 2025-05-20

N-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]-4,5-dimethoxy-2-nitrobenzamide
• N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-4,5-dimethoxy-2-nitrobenzamide
• N-[2-(dimethylamino)-2-(naphthalen-1-yl)ethyl]-4,5-dimethoxy-2-nitrobenzamide
• VU0504449-1
• N-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide

• Inchi： 1S/C23H25N3O5/c1-25(2)20(17-11-7-9-15-8-5-6-10-16(15)17)14-24-23(27)18-12-21(30-3)22(31-4)13-19(18)26(28)29/h5-13,20H,14H2,1-4H3,(H,24,27)
• InChI Key： GYJMCXNNKXCYDL-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])C(=C(C([H])=C1[N+](=O)[O-])OC([H])([H])[H])OC([H])([H])[H])N([H])C([H])([H])C([H])(C1=C([H])C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12)N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 611
• XLogP3: 3.8
• Topological Polar Surface Area: 96.6

Additional information on N-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide

N-2-(Dimethylamino)-2-(Naphthalen-1-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide: A Comprehensive Overview

N-2-(Dimethylamino)-2-(Naphthalen-1-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide (CAS No. 941975-48-0) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 941975-48-0, has garnered significant attention due to its potential therapeutic properties and its role in various biological processes.

The molecular structure of N-2-(Dimethylamino)-2-(Naphthalen-1-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide is characterized by the presence of a naphthalene ring, a nitro group, and several functional groups including dimethylamino and methoxy groups. These structural features contribute to its distinct chemical properties and biological activities. The compound's ability to interact with specific biological targets makes it a valuable candidate for drug development.

Recent studies have highlighted the potential of N-2-(Dimethylamino)-2-(Naphthalen-1-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects. The study demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, N-2-(Dimethylamino)-2-(Naphthalen-1-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal reported that the compound can induce apoptosis in cancer cells by targeting specific signaling pathways. The researchers found that the compound selectively targets cancer cells while sparing normal cells, suggesting its potential as a safe and effective anticancer therapy.

The pharmacokinetic properties of N-2-(Dimethylamino)-2-(Naphthalen-1-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide have also been studied extensively. Research conducted by a team at the University of California, Los Angeles (UCLA) has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The study indicated that the compound is well-absorbed orally and has a good bioavailability, which is crucial for its therapeutic effectiveness.

The safety profile of N-2-(Dimethylamino)-2-(Naphthalen-1-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, N-2-(Dimethylamino)-2-(Naphthalen-1-y l)ethyl -4 , 5 -dimethoxy - 2 - nitrobenzamide (CAS No. 941975 - 48 - 0) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential applications in treating various diseases.